Cas no 2639462-07-8 (Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate
• CAS No: 2639462-07-8
• MF: C₂₀H₂₈BrNO₃
• MW: 410.345225334167
• CID: 5665380
• PubChem ID: 165896647
• Update Time: 2025-06-08

Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27728556
• tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate
• 2639462-07-8
• Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate

• Inchi： 1S/C20H28BrNO3/c1-18(2,3)25-17(23)13-24-20(15-6-4-7-16(21)12-15)10-11-22-19(14-20)8-5-9-19/h4,6-7,12,22H,5,8-11,13-14H2,1-3H3
• InChI Key： WMAHRLMRCGOEHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCNC2(C1)CCC2)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 409.12526g/mol
• Monoisotopic Mass: 409.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate

Research Brief on Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate (CAS: 2639462-07-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly those containing azaspiro scaffolds, as promising candidates for drug discovery. Among these, Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate (CAS: 2639462-07-8) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular attention to the bromophenyl moiety's role in enhancing the compound's reactivity. The spirocyclic core, characterized by its 5-azaspiro[3.5]nonane structure, contributes to the compound's conformational rigidity, which is critical for its interaction with biological targets.

In vitro and in vivo studies have demonstrated that this compound exhibits notable activity against specific enzyme targets, particularly those involved in neurodegenerative diseases and cancer. The bromophenyl group is hypothesized to facilitate binding to hydrophobic pockets in target proteins, while the acetoxy moiety enhances solubility and bioavailability. Preliminary data suggest that the compound may act as a modulator of key signaling pathways, though further mechanistic studies are required to elucidate its precise mode of action.

Recent patent filings and preclinical reports indicate growing interest in Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate as a lead compound for developing novel therapeutics. Its potential applications span a range of indications, including but not limited to, central nervous system disorders and oncology. Researchers are particularly intrigued by its ability to cross the blood-brain barrier, a property that could be leveraged for treating conditions such as Alzheimer's disease and glioblastoma.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on structural modifications to reduce off-target effects and improve metabolic stability. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical candidates.

In conclusion, Tert-butyl 2-{[8-(3-bromophenyl)-5-azaspiro[3.5]nonan-8-yl]oxy}acetate represents a compelling example of how innovative chemical design can yield compounds with significant therapeutic potential. Continued research into its biological mechanisms and structural optimization will be critical for advancing this compound through the drug development pipeline. This brief underscores the importance of interdisciplinary collaboration in bridging the gap between chemical synthesis and medicinal application.